2,4-diphenyl-N-(4-phenylphenyl)aniline
Cat. No. B8546944
M. Wt: 397.5 g/mol
InChI Key: KIHBHETWBSJUJO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08716484B1
Procedure details
Xylene (250 mL) was bubbled with nitrogen for 15 min, followed by addition of 2-dicyclohexylphosphino-2′,6′-dimethoxybiphenyl (1.8 g, 4.4 mmol) and Pd2(dba)3 (1.0 g, 1.1 mmol). The mixture was bubbled with nitrogen for 15 min, then [1,1′:3′,1″-terphenyl]-4′-amine (9.8 g, 40.0 mmol), 4-iodobiphenyl (10.3 g, 36.7 mmol), sodium tert-butoxide (7.0 g, 73.4 mmol) were added. The mixture was bubbled with nitrogen for 15 min and refluxed for 13 h. After cooling, the reaction mixture was filtered through a silica pad and washed with toluene. The solvent was removed in vacuo and the residue was purified by flash chromatography using 40-60% toluene/hexane to afford N-([1,1′-biphenyl]-4-yl)-[1,1′:3′,1″-terphenyl]-4′-amine (14.7 g, 92% yield) as a white solid.
Yield
92%
Identifiers
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REACTION_CXSMILES
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C1(P(C2CCCCC2)[C:8]2[CH:13]=[CH:12][CH:11]=[CH:10][C:9]=2[C:14]2[C:19](OC)=[CH:18][CH:17]=[CH:16][C:15]=2OC)CCCCC1.[C:30]1([C:36]2[CH:41]=[CH:40][C:39]([NH2:42])=[C:38]([C:43]3[CH:48]=[CH:47][CH:46]=[CH:45][CH:44]=3)[CH:37]=2)[CH:35]=[CH:34][CH:33]=[CH:32][CH:31]=1.IC1C=CC(C2C=CC=CC=2)=CC=1.CC(C)([O-])C.[Na+]>C1C=CC(/C=C/C(/C=C/C2C=CC=CC=2)=O)=CC=1.C1C=CC(/C=C/C(/C=C/C2C=CC=CC=2)=O)=CC=1.C1C=CC(/C=C/C(/C=C/C2C=CC=CC=2)=O)=CC=1.[Pd].[Pd]>[C:14]1([C:9]2[CH:8]=[CH:13][CH:12]=[CH:11][CH:10]=2)[CH:15]=[CH:16][C:17]([NH:42][C:39]2[CH:40]=[CH:41][C:36]([C:30]3[CH:35]=[CH:34][CH:33]=[CH:32][CH:31]=3)=[CH:37][C:38]=2[C:43]2[CH:44]=[CH:45][CH:46]=[CH:47][CH:48]=2)=[CH:18][CH:19]=1 |f:3.4,5.6.7.8.9|
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Inputs
Step One
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Name
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|
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Quantity
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1.8 g
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Type
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reactant
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Smiles
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C1(CCCCC1)P(C1=C(C=CC=C1)C1=C(C=CC=C1OC)OC)C1CCCCC1
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Name
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Quantity
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1 g
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Type
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catalyst
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Smiles
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C=1C=CC(=CC1)/C=C/C(=O)/C=C/C2=CC=CC=C2.C=1C=CC(=CC1)/C=C/C(=O)/C=C/C2=CC=CC=C2.C=1C=CC(=CC1)/C=C/C(=O)/C=C/C2=CC=CC=C2.[Pd].[Pd]
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Step Two
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Name
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Quantity
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9.8 g
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Type
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reactant
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Smiles
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C1(=CC=CC=C1)C1=CC(=C(C=C1)N)C1=CC=CC=C1
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Name
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Quantity
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10.3 g
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Type
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reactant
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Smiles
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IC1=CC=C(C=C1)C1=CC=CC=C1
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Name
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Quantity
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7 g
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Type
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reactant
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Smiles
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CC(C)([O-])C.[Na+]
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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Xylene (250 mL) was bubbled with nitrogen for 15 min
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Duration
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15 min
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CUSTOM
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Type
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CUSTOM
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|
Details
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The mixture was bubbled with nitrogen for 15 min
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|
Duration
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15 min
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CUSTOM
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Type
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CUSTOM
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|
Details
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The mixture was bubbled with nitrogen for 15 min
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|
Duration
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15 min
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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refluxed for 13 h
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Duration
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13 h
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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After cooling
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FILTRATION
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Type
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FILTRATION
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Details
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the reaction mixture was filtered through a silica pad
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WASH
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Type
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WASH
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Details
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washed with toluene
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CUSTOM
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Type
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CUSTOM
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Details
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The solvent was removed in vacuo
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CUSTOM
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Type
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CUSTOM
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Details
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the residue was purified by flash chromatography
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C1(=CC=C(C=C1)NC1=C(C=C(C=C1)C1=CC=CC=C1)C1=CC=CC=C1)C1=CC=CC=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 14.7 g | |
| YIELD: PERCENTYIELD | 92% | |
| YIELD: CALCULATEDPERCENTYIELD | 840.5% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
